Cas no 562074-41-3 (4-bromo-3,5-dimethyl-1H-Pyrrole-2-carbonitrile)

• Product Name: 4-bromo-3,5-dimethyl-1H-Pyrrole-2-carbonitrile
• CAS No: 562074-41-3
• MF: C₇H₇BrN₂
• MW: 199.047880411148
• CID: 1114010
• PubChem ID: 23030207
• Update Time: 2025-04-20

4-bromo-3,5-dimethyl-1H-Pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3,5-dimethyl-1H-Pyrrole-2-carbonitrile
• SCHEMBL5358035
• 562074-41-3
• DB-106648

• Inchi： 1S/C7H7BrN2/c1-4-6(3-9)10-5(2)7(4)8/h10H,1-2H3
• InChI Key： DHFPJENGCISXGZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)NC(C#N)=C1C

Computed Properties

• Exact Mass: 197.97926g/mol
• Monoisotopic Mass: 197.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.6Ų